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Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrosalicylic acid (CAS: 619-
19-2), a key chemical intermediate. The document details its chemical and physical properties,
synthesis protocols, applications, and safety information, presenting quantitative data in
structured tables and visualizing complex processes through diagrams.

Core Properties and Identifiers

4-Nitrosalicylic acid, also known as 2-Hydroxy-4-nitrobenzoic acid, is an aromatic organic
compound with the chemical formula C7HsNOs.[1] At room temperature, it typically presents as
a white to pale brown or yellow crystalline powder.[1][2][3] It is characterized by a salicylic acid
structure substituted with a nitro group at the fourth position. The compound is sparingly
soluble in water but shows better solubility in polar organic solvents like ethanol and acetone.

[1]

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b050511?utm_src=pdf-interest
https://www.benchchem.com/product/b050511?utm_src=pdf-body
https://www.benchchem.com/product/b050511?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://www.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5107119.htm
https://www.chemdad.com/index.php?c=article&id=46376
https://www.guidechem.com/encyclopedia/4-nitrosalicylic-acid-dic5910.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 183.12 g/mol [3114]
Melting Point 234 - 239 °C [21[3]1[41[5]
Boiling Point 316.77°C (rough estimate) [3]
Density 1.6074 g/cm3 (rough estimate) [31[5]
pKa 2.11 + 0.13 (Predicted) [1][3]
White to pale brown/yellow
Appearance ] ) [11[2][3]
solid or crystalline powder
Refractive Index 1.6280 (estimate) [3]
Table 2: Chemical Identifiers
Identifier Value Source
CAS Number 619-19-2 [11[3]114]
EINECS 210-584-0 [1]I3]
PubChem CID 69266 [1][6]
InChl=1S/C7H5NO5/c9-6-3-
InChl 4(8(12)13)1-2-5(6)7(10)11/h1- [1131[7]
3,9H,(H,10,11)
UKWUOTZGXIZAJC-
InChiKey [11317]

UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1--INVALID-
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[1](8]

MDL Number

MFCDO00071505

[4]

RTECS

VO5300100

[1]3]

Synthesis and Manufacturing
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4-Nitrosalicylic acid is not a naturally occurring compound and must be synthesized.[1] The
industrial preparation requires carefully controlled conditions, particularly temperature and pH,
to ensure optimal yield and purity.[1]

Experimental Protocol: Synthesis from 2-Amino-4-
hitrobenzoic Acid

A documented method for producing 2-hydroxy-4-nitrobenzoic acid (4-Nitrosalicylic acid)
involves the diazotization of 2-amino-4-nitrobenzoic acid.[9] This process is a significant
improvement over older methods that resulted in tarry products and poor yields.[9]

Materials:

2-amino-4-nitrobenzoic acid (1 kg)

Concentrated sulfuric acid (6 liters)

Finely powdered sodium nitrite (400 Q)

Copper sulfate solution

Procedure:

Dissolve 1 kg of 2-amino-4-nitrobenzoic acid in 6 liters of well-cooled concentrated sulfuric
acid with agitation.[9]

e Add 400 g of finely powdered sodium nitrite in portions to the solution while continuing
agitation for 1.5 hours. This forms the diazonium sulfate.[9]

o Pour the resulting solution into a copper sulfate solution heated to approximately 80°C.[9]

o The temperature of the mixture will increase to between 110°C and 128°C, causing the diazo
compound to decompose and split off nitrogen.[9]

 After cooling, the crystallized 2-hydroxy-4-nitrobenzoic acid is filtered off.[9]

e Wash the product with water and recrystallize to obtain a pure final product.[9]
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Synthesis Workflow of 4-Nitrosalicylic Acid

Reactants

2-Amino-4-nitrobenzoic Acid

Conc. H2S0a (cooled) Sodium Nitrite (NaNO2)

Process Steps

Dissolution & Agitation

orms solution

Diazotization
(Addition of NaNO2)

Diazonium salt solution

Pour into warm
CuSO0a solution

Decomposition
(110-128°C)

itrogen gas released

Cooling & Crystallization

Filtration & Washing
rude product

Recrystallization

Final Rroduct

Pure 4-Nitrosalicylic Acid
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Metabolic Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Nitrosalicylic Acid
(CAS: 619-19-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050511#4-nitrosalicylic-acid-cas-number-619-19-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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